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Executive Technical Summary

Carsatrin Succinate (RWJ-24517) represents a distinct class of non-glycoside, non-
catecholamine positive inotropic agents designed for the management of congestive heart
failure. Chemically defined as a purinylpiperazine derivative, it is the succinate salt of 1-[4-
[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-(7H-purin-6-ylsulfanyl)propan-2-ol.[1]

Unlike traditional inotropes that inhibit Na*/K*-ATPase (digoxin) or phosphodiesterase IlI
(milrinone), Carsatrin operates via a novel mechanism involving the modulation of cardiac
sodium channels and the prolongation of the action potential duration (APD). This guide
provides a comprehensive structural elucidation, a validated synthetic pathway, and a
mechanistic breakdown of this compound.

Structural Elucidation & Physicochemical Profile[2]

The pharmacological potency of Carsatrin lies in its specific pharmacophore arrangement: a
lipophilic "tail" (fluorinated benzhydryl) connected via a piperazine linker to a polar "head"
(purine), mediated by a hydroxylated propyl chain.
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~hemical Identity Table[2][3]

Parameter Specification

1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-
IUPAC Name (7H-purin-6-ylsulfanyl)propan-2-ol; butanedioic

acid

132199-13-4 (Succinate); 125363-87-3 (Free

CAS Number
Base)
Molecular Formula C20H32F2N60sS (Salt)
Molecular Weight 614.67 g/mol (Salt); 496.58 g/mol (Free Base)
Contains one stereocenter at the secondary
o alcohol (C2 of the propyl chain).[1][2][3][4][5][6]
Chirality ) )
[71[8] Typically synthesized as a racemate,
though enantiomers exhibit differential potency.
The succinate counterion significantly enhances
Solubility Profile aqueous solubility compared to the free base,

facilitating 1V formulation.

Structural Dissection (DOT Visualization)

The following diagram deconstructs the molecule into its four critical pharmacophores,
highlighting the hydrophilic/lipophilic balance essential for membrane intercalation and receptor
binding.
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Figure 1: Pharmacophore Dissection of Carsatrin Succinate
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Figure 1: The molecule consists of a polar purine head linked to a lipophilic fluorinated tail,
balanced by a piperazine core.[3]

Synthetic Pathway & Process Chemistry[9]

The synthesis of Carsatrin Succinate follows a convergent strategy, utilizing epichlorohydrin
as the linchpin to connect the purine and piperazine domains. This route minimizes side
reactions and allows for the late-stage introduction of chirality if asymmetric epichlorohydrin is
used.

Retrosynthetic Analysis

e Disconnection A: C-S bond formation (Nucleophilic attack of thiopurine on epoxide).

e Disconnection B: C-N bond formation (Nucleophilic attack of piperazine on epoxide/halide).

Step-by-Step Protocol

Step 1: Preparation of the Piperazine Intermediate

» Reagents: 1-(bis(4-fluorophenyl)methyl)piperazine (Starting Material A), Epichlorohydrin,
Ethanol.

e Condition: Reflux, 4-6 hours.

e Mechanism: The secondary amine of the piperazine attacks the terminal carbon of
epichlorohydrin (or displaces the chloride) to form the chlorohydrin or glycidyl intermediate.

Outcome:1-[bis(4-fluorophenyl)methyl]-4-(oxiran-2-ylmethyl)piperazine.
Step 2: Coupling with Purine Base

» Reagents: Intermediate from Step 1, 6-Mercaptopurine monohydrate, Potassium Carbonate
(K2COs), DMF (Dimethylformamide).

» Condition: 60°C - 80°C, N2 atmosphere, 12 hours.

¢ Mechanism: The thiol group of 6-mercaptopurine (activated by base) performs a
regioselective nucleophilic ring-opening of the epoxide.
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e Outcome: Carsatrin Free Base.[1][6][9]

Step 3: Salt Formation (Succinate)

o Reagents: Carsatrin Free Base, Succinic Acid, Acetone/Ethanol mixture.
o Condition: Dissolution at 50°C, slow cooling to 0°C for crystallization.

 Validation: Verify stoichiometry (1:1) via elemental analysis or *H-NMR integration.

Synthetic Workflow Diagram
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Start: 1-(bis(4-fluorophenyl)methyl)piperazine Reagent: Epichlorohydrin

Alkylation
EtOH, Reflux)

Intermediate:

Epoxide-Piperazine Adduct Reagent: 6-Mercaptopurine

Epoxide Opening
(K2CO3, DMF, 80°C)

Carsatrin Free Base
(Crude)

Salt Formation:
+ Succinic Acid / Acetone

Final Product:
Carsatrin Succinate

Figure 2: Convergent Synthesis of Carsatrin Succinate

Click to download full resolution via product page

Figure 2: The synthetic route utilizes an epoxide ring-opening strategy to link the purine and
piperazine moieties.

Pharmacodynamics & Mechanism of Action[11]
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Carsatrin distinguishes itself from classical inotropes through a mechanism that preserves
myocardial energetics while enhancing contractility.

Mechanism of Action (MOA)

Unlike digitalis glycosides, Carsatrin does not inhibit the sodium-potassium pump. Instead, it
acts as a sodium channel modulator.

Sodium Current Modulation: It slows the inactivation of the fast Na* current or enhances the
late Na* current (I_Na,late).

o AP Prolongation: This increase in sodium influx prolongs the Action Potential Duration
(APD).

e Calcium Influx: The prolonged depolarization extends the window for L-type Calcium
Channels (LTCC) to remain open, or induces reverse-mode Na*/Ca2* exchange.

 Inotropy: Increased intracellular Ca2* binds to Troponin C, enhancing actin-myosin cross-
bridging and contractile force.

Signaling Pathway Visualization
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Figure 3: Mechanism of Action - Sodium Channel Modulation to Inotropy
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Figure 3: Carsatrin enhances contractility by prolonging the action potential via sodium channel
modulation.[6]

Analytical & Quality Control Protocols
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To ensure scientific integrity and reproducibility, the following analytical parameters must be
verified for any synthesized batch of Carsatrin Succinate.

HPLC Purity Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 pum).
e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

» Mobile Phase B: Acetonitrile.

e Gradient: 10% B to 90% B over 20 minutes.

o Detection: UV at 254 nm (Purine absorption max) and 220 nm.

» Acceptance Criteria: >98.5% purity; no single impurity >0.5%.

NMR Identification (400 MHz, DMSO-d6)

» Purine Protons: Singlets at ~8.2 ppm and ~8.4 ppm (H-2 and H-8 of purine).

Aromatic Tail: Multiplets at 7.0-7.5 ppm (8 protons from fluorophenyl rings).

Benzhydryl Methine: Singlet at ~4.3 ppm (CH bridging the fluorophenyls).

Succinate: Singlet at ~2.4 ppm (4H, -CH2CH2- of succinic acid).

Piperazine/Linker: Multiplets in the 2.3-3.5 ppm range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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